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Compound of Interest

Compound Name: 4-Bromo-2,N,N-trimethylaniline

Cat. No.: B1280631

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 50638-49-8

This technical guide provides an in-depth overview of 4-Bromo-2,N,N-trimethylaniline, a
halogenated aromatic amine of interest in various chemical research and development sectors.
This document consolidates its chemical identity, physical and chemical properties, a detailed
experimental protocol for its synthesis, and a summary of its current known applications and
safety information.

Core Properties and Data

4-Bromo-2,N,N-trimethylaniline is a substituted aniline derivative. The presence of a bromine
atom and methyl groups on the aniline scaffold imparts specific chemical reactivity and physical
characteristics to the molecule.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Bromo-2,N,N-trimethylaniline is
presented in the table below. This data is essential for its handling, application in reactions, and
purification.
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Property Value Source
CAS Number 50638-49-8 [1][2]
Molecular Formula CoH12BrN [1]
Molecular Weight 214.11 g/mol [3]
Melting Point 54 °C [3]
Boiling Point 148 °C at 17 mmHg [3]
Purity >98.0% [3]

Synthesis Protocol

While a specific, peer-reviewed synthesis protocol for 4-Bromo-2,N,N-trimethylaniline is not
readily available in the searched literature, a general and plausible synthetic route can be
extrapolated from standard organic chemistry principles and procedures for analogous
compounds. The most direct approach would be the bromination of 2,N,N-trimethylaniline.

Experimental Workflow: Synthesis of 4-Bromo-2,N,N-
trimethylaniline
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Caption: Synthetic workflow for 4-Bromo-2,N,N-trimethylaniline.
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Detailed Methodology

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve 2,N,N-trimethylaniline in a suitable solvent such as glacial acetic acid.

Bromination: Cool the solution in an ice bath to 0-5 °C. Slowly add a stoichiometric
equivalent of bromine (Br2), dissolved in the same solvent, dropwise to the stirred solution.
The reaction is exothermic and the temperature should be maintained below 10 °C.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room
temperature. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

Work-up: Once the reaction is complete, pour the mixture into a beaker containing a
saturated aqueous solution of a reducing agent like sodium bisulfite to quench any unreacted
bromine. Subsequently, neutralize the solution by the slow addition of a base, such as
sodium hydroxide, until the pH is basic.

Extraction and Purification: Transfer the mixture to a separatory funnel and extract the
product with an appropriate organic solvent, for instance, ethyl acetate. Combine the organic
layers, wash with brine, and dry over an anhydrous drying agent like magnesium sulfate.
After filtering off the drying agent, concentrate the solvent under reduced pressure. The
crude product can then be purified by column chromatography on silica gel or by
recrystallization from a suitable solvent system to yield pure 4-Bromo-2,N,N-
trimethylaniline.

Spectroscopic Data

At present, detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 4-

Bromo-2,N,N-trimethylaniline is not widely published. Researchers are advised to acquire

this data on their synthesized or procured material for verification of its structure and purity.

Applications and Biological Relevance

The current scientific literature does not indicate significant research into the biological

activities or specific signaling pathway interactions of 4-Bromo-2,N,N-trimethylaniline. Its

primary utility appears to be as a chemical intermediate in organic synthesis. Halogenated
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anilines are versatile building blocks in the synthesis of more complex molecules, including
pharmaceuticals, agrochemicals, and materials for electronics. The bromine atom provides a
reactive handle for various cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig
couplings), allowing for the introduction of diverse functionalities.

Safety and Handling

As with all halogenated aromatic amines, 4-Bromo-2,N,N-trimethylaniline should be handled
with care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn at all times. For detailed safety
information, refer to the material safety data sheet (MSDS) provided by the supplier.

Hazard and Precautionary Statement Relationship
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Caption: Relationship between hazards and precautionary measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 4-Bromo-2,N,N-
trimethylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280631#4-bromo-2-n-n-trimethylaniline-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.scbt.com/p/4-bromo-2-n-n-trimethylaniline-50638-49-8
https://vibrantpharma.com/product/4-bromo-2nn-trimethylaniline-4-bromo-2-methyl-phenyl-dimethyl-amine/
https://www.myskinrecipes.com/shop/en/halogenated-aniline-derivatives/77273--4-bromo-nn3-trimethylaniline.html
https://www.benchchem.com/product/b1280631#4-bromo-2-n-n-trimethylaniline-cas-number-and-properties
https://www.benchchem.com/product/b1280631#4-bromo-2-n-n-trimethylaniline-cas-number-and-properties
https://www.benchchem.com/product/b1280631#4-bromo-2-n-n-trimethylaniline-cas-number-and-properties
https://www.benchchem.com/product/b1280631#4-bromo-2-n-n-trimethylaniline-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1280631?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

